BE“GHE Foundational & Exploratory

Check Availability & Pricing

3-Chloro-4-methoxybenzenemethanamine
chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

3-Chloro-4-
Compound Name: )
methoxybenzenemethanamine

Cat. No.: B050188

An In-depth Technical Guide to 3-Chloro-4-methoxybenzenemethanamine

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of 3-Chloro-4-methoxybenzenemethanamine, a key intermediate in
pharmaceutical synthesis. The information is intended for researchers, scientists, and
professionals in the field of drug development and organic chemistry.

Chemical and Physical Properties

3-Chloro-4-methoxybenzenemethanamine, also known as 3-chloro-4-methoxybenzylamine,
is a substituted benzylamine derivative. Its hydrochloride salt is also commonly used in
synthesis.

Table 1: Physicochemical Properties of 3-Chloro-4-methoxybenzenemethanamine
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Property Value Source(s)
CAS Number 115514-77-7 [1]12113]
Molecular Formula C8H10CINO [2]
Molecular Weight 171.63 g/mol [2]

Boiling Point 263.5 °C at 760 mmHg [2][4]

110 °C at 0.3 Torr [1]

Density 1.180 + 0.06 g/cm? (Predicted) [1112114]
pKa 9.01 £ 0.10 (Predicted) [11[2]

Flash Point 113.2°C [2]
Refractive Index 1.549 [2]

Vapor Pressure

0.0102 mmHg at 25°C

[2]

Chloroform (Slightly), Methanol

Solubility (Slightly) [1]
LogP 2.50760 2]
Hydrogen Bond Donor Count 1 [2]
Hydrogen Bond Acceptor

T [21
Rotatable Bond Count 2 [2]

Exact Mass

171.0450916

[2]

Note: The hydrochloride salt (CAS No: 41965-95-1) is a solid with a melting point of 250-255

°C.[5][6]

Spectral Data

Detailed spectral data is crucial for the identification and characterization of 3-Chloro-4-

methoxybenzenemethanamine. Spectroscopic information, including *H NMR, 33C NMR, IR,

and Mass Spectrometry, is available through various chemical suppliers and databases.[7][8]
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Experimental Protocols
Synthesis via the Delepine Reaction

A patented method for preparing high-purity 3-Chloro-4-methoxybenzenemethanamine
involves a multi-step synthesis starting from 3-chloro-4-methoxybenzyl alcohol.[9] This process
is an adaptation of the Delepine reaction.

Step 1: Chlorination of the Alcohol

e Reactants: 3-chloro-4-methoxybenzyl alcohol is used as the starting material. Phosphorus
oxychloride (POCIs) serves as the chlorinating agent.

Solvent: The reaction is carried out in tetrahydrofuran (THF).

Procedure: 3-chloro-4-methoxybenzyl alcohol is reacted with phosphorus oxychloride in THF
to substitute the hydroxyl group with a chlorine atom, yielding 3-chloro-4-methoxybenzyl
chloride.[9] The molar ratio of the alcohol to phosphorus oxychloride is typically between 1:1
and 1:1.5.[9]

Step 2: Formation of the Quaternary Ammonium Salt

Reactants: The 3-chloro-4-methoxybenzyl chloride produced in the previous step is reacted
with hexamethylenamine (urotropin).

Solvent: The reaction is conducted in ethanol.

Procedure: The reactants are mixed in ethanol at a temperature of 60-70 °C to form the
corresponding quaternary ammonium salt. The molar ratio of the benzyl chloride to
hexamethylenamine is approximately 1:1 to 1:1.2.[9]

Step 3: Hydrolysis of the Salt

e Reagents: The quaternary ammonium salt is hydrolyzed using hydrochloric acid (HCI).
Potassium hydroxide (or sodium hydroxide) is used for basification.

e Procedure: The salt is subjected to hydrolysis with HCI at 40-50 °C. Following hydrolysis, the
reaction mixture is made alkaline by adding a base like potassium hydroxide to a pH greater
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than 7.[9]

 Purification: The final product, 3-Chloro-4-methoxybenzenemethanamine, is isolated and
purified by distillation.[9]
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Synthesis Workflow for 3-Chloro-4-methoxybenzenemethanamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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